![molecular formula C19H16ClFN2O2 B6536222 2-chloro-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-fluorobenzamide CAS No. 1021207-64-6](/img/structure/B6536222.png)
2-chloro-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-fluorobenzamide, or CCDI-F, is a small molecule that has been studied extensively in recent years due to its potential to act as a therapeutic agent for a variety of diseases and disorders. CCDI-F has been found to have a variety of biochemical and physiological effects that have been studied in laboratory experiments, with promising results.
Scientific Research Applications
CCDI-F has been studied extensively in laboratory experiments due to its potential to act as a therapeutic agent for a variety of diseases and disorders. CCDI-F has been found to have a variety of biochemical and physiological effects, which have been studied in laboratory experiments and have yielded promising results. CCDI-F has been studied in the context of cancer, diabetes, obesity, and neurological disorders, and has been found to have therapeutic potential in all of these areas.
Mechanism of Action
The exact mechanism of action of CCDI-F is not yet fully understood. However, it is known that CCDI-F binds to specific receptors in cells, which activates a cascade of biochemical events that leads to the desired therapeutic effect. CCDI-F also has been found to interact with certain enzymes, which can lead to the desired therapeutic effect.
Biochemical and Physiological Effects
CCDI-F has been found to have a variety of biochemical and physiological effects. In laboratory experiments, CCDI-F has been found to inhibit the growth of cancer cells, reduce inflammation, decrease blood glucose levels, and reduce body weight. CCDI-F has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The main advantage of using CCDI-F in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, CCDI-F has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of certain drugs and therapies. However, there are some limitations to using CCDI-F in laboratory experiments. For example, CCDI-F has been found to have a relatively short half-life, which makes it difficult to study its effects over long periods of time. Additionally, CCDI-F has been found to have a low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for CCDI-F are numerous. CCDI-F could potentially be used as a therapeutic agent for a variety of diseases and disorders, such as cancer, diabetes, obesity, and neurological disorders. Additionally, CCDI-F could be studied further to understand its mechanism of action and to identify potential new therapeutic targets. CCDI-F could also be used in combination with other drugs or therapies to enhance their efficacy. Additionally, CCDI-F could be studied further to identify potential new applications, such as the development of new drugs or therapies. Finally, CCDI-F could be studied further to understand its potential toxicity and safety profile.
Synthesis Methods
CCDI-F is synthesized through a multi-step process involving the reaction of 2-chloro-4-fluorobenzaldehyde with 1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl chloride. This reaction is carried out in the presence of a base such as sodium hydroxide. The reaction yields the desired product, CCDI-F, in a yield of approximately 95%.
properties
IUPAC Name |
2-chloro-N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN2O2/c20-16-9-13(21)4-6-15(16)18(24)22-14-5-3-11-7-8-23(17(11)10-14)19(25)12-1-2-12/h3-6,9-10,12H,1-2,7-8H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGDXPZNJVEQEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCC3=C2C=C(C=C3)NC(=O)C4=C(C=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.